Cas no 2090207-24-0 (cis-3-ethyl-4-fluoropyrrolidine)

• Product Name: cis-3-ethyl-4-fluoropyrrolidine
• CAS No: 2090207-24-0
• MF: C₆H₁₂FN
• MW: 117.164585113525
• CID: 5290411
• Update Time: 2025-06-14

cis-3-ethyl-4-fluoropyrrolidine Chemical and Physical Properties

Names and Identifiers

• (3S,4S)-3-ethyl-4-fluoropyrrolidine
• cis-3-ethyl-4-fluoropyrrolidine

• Inchi： 1S/C6H12FN/c1-2-5-3-8-4-6(5)7/h5-6,8H,2-4H2,1H3/t5-,6+/m0/s1
• InChI Key： JPLZKJOOUSWLAZ-NTSWFWBYSA-N
• SMILES： N1C[C@@H](F)[C@@H](CC)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on cis-3-ethyl-4-fluoropyrrolidine

Exploring cis-3-ethyl-4-fluoropyrrolidine (CAS No. 2090207-24-0): A Versatile Building Block in Modern Chemistry

In the realm of pharmaceutical and agrochemical research, cis-3-ethyl-4-fluoropyrrolidine (CAS No. 2090207-24-0) has emerged as a critical fluorinated pyrrolidine derivative. This compound, characterized by its unique stereochemistry and fluorine substitution, is gaining traction due to its applications in drug discovery and material science. Researchers are increasingly focusing on fluorinated heterocycles like this one, as they often enhance bioavailability and metabolic stability in active pharmaceutical ingredients (APIs).

The structural motif of cis-3-ethyl-4-fluoropyrrolidine combines a pyrrolidine ring with strategic ethyl and fluorine substituents, making it a valuable scaffold for designing small-molecule inhibitors and ligands. Its cis-configuration is particularly noteworthy, as it influences the compound’s conformational rigidity and interaction with biological targets. Recent studies highlight its potential in addressing CNS disorders and infectious diseases, aligning with trending searches for "next-generation fluorinated drugs" and "improved pharmacokinetics in therapeutics."

Synthetic routes to 2090207-24-0 often involve asymmetric hydrogenation or chiral auxiliary-based methods, reflecting the demand for enantioselective synthesis in modern chemistry. Industry professionals frequently search for "high-purity fluoropyrrolidines" and "scalable synthesis of chiral amines," underscoring the need for efficient production techniques. The compound’s lipophilicity and hydrogen-bonding capacity further make it a candidate for optimizing drug-like properties, a hot topic in medicinal chemistry forums.

Beyond pharmaceuticals, cis-3-ethyl-4-fluoropyrrolidine finds niche applications in catalysis and functional materials. Its fluorine atom can modulate electronic properties, appealing to researchers exploring "fluorine effects in materials science." With the rise of AI-driven molecular design, queries like "predicting fluoropyrrolidine reactivity" and "machine learning for heterocycle optimization" are surging, positioning this compound at the intersection of computational and experimental chemistry.

Regulatory and safety profiles of 2090207-24-0 are also under scrutiny, as the industry prioritizes green chemistry and sustainable synthesis. Searches for "eco-friendly fluorination methods" and "REACH compliance for pyrrolidines" reflect this shift. As a non-hazardous specialty chemical, it aligns with global trends toward safer fine chemicals production.

In summary, cis-3-ethyl-4-fluoropyrrolidine exemplifies the innovation driving fluorine chemistry today. Its versatility across drug development, catalysis, and materials engineering ensures its relevance in answering pressing scientific questions—from "how to improve drug half-life" to "designing smart fluorinated polymers." As research advances, this compound will likely remain a focal point in both academic and industrial settings.